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Abstract

This application note provides a detailed protocol for the preparation of analytical standards
and solutions of Flusilazole. Flusilazole is an organosilicon fungicide used to control a range
of fungal pathogens on various crops[1][2]. Accurate preparation of analytical standards is the
foundation for precise and reliable quantification in research, quality control, and regulatory
monitoring. This document outlines the necessary safety precautions, materials, and step-by-
step procedures for preparing primary stock and subsequent working solutions.

Safety and Handling Precautions

Flusilazole is a hazardous substance and must be handled with extreme care in a controlled
laboratory environment.

» Health Hazards: Flusilazole is harmful if swallowed[3][4], is suspected of causing cancer,
and may damage fertility or the unborn child[1][3][4][5].

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses with side shields, and a lab coat. All handling of solid
Flusilazole and concentrated solutions should be performed in a certified chemical fume
hood to avoid inhalation[6].
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o Fire Hazards: Solvents such as acetone are highly flammable[5]. Keep away from heat,

sparks, open flames, and hot surfaces. Use explosion-proof electrical and ventilating

equipment[5].

» Disposal: Dispose of all waste, including unused solutions and contaminated materials, in

accordance with local, regional, and national environmental regulations. Flusilazole is toxic

to aquatic life with long-lasting effects[1][3].

Physicochemical Properties and Data

Quantitative data for Flusilazole is summarized in the table below for easy reference.

Property Value Source
bis(4-fluorophenyl)-methyl-
IUPAC Name ( , pheny) y_ [11[7]
(1,2,4-triazol-1-ylmethyl)silane
CAS Number 85509-19-9 [31[4]18]
Molecular Formula C16H15F2N3Si [11181I9]
Molecular Weight 315.39 g/mol [1][10]
Appearance White crystalline solid [6][8][11]
Melting Point 53-55 °C [O1[12]
Solubility in Water 41.9 mg/L (at 20°C, pH 7) [2][9][12]
Soluble in many organic
solvents.[6] Examples (at
Solubility in Organic Solvents 20°C): Acetone, Hexane [2]
(85,000 mg/L), Ethyl Acetate
(200,000 mg/L)
Analytical standards typicall
Purity g ypieay [13]

=298%

Experimental Protocols
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These protocols provide a general guideline. Concentrations of stock and working solutions
should be adapted based on the specific requirements of the analytical method and the
expected concentration range in samples.

o Flusilazole analytical standard (PESTANAL® or equivalent, 298% purity)[10][13]
e Class A volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

o Class A volumetric pipettes or calibrated micropipettes

e Analytical balance (readable to at least 0.01 mg)

o High-purity solvents (e.g., HPLC-grade Acetonitrile, Acetone)

o Beakers and spatulas

 Ultrasonic bath

o Amber glass storage vials with PTFE-lined caps

o PPE: Gloves, safety glasses, lab coat

This primary stock solution serves as the basis for all subsequent dilutions.

o Weighing: Accurately weigh 10.0 mg of the Flusilazole analytical standard onto a weighing
paper or directly into a clean beaker.

o Transfer: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask. Use a
small amount of the chosen solvent (e.g., Acetonitrile) to rinse the beaker and weighing
paper multiple times, ensuring the complete transfer of the standard into the flask.

 Dissolving: Add approximately 7-8 mL of the solvent to the volumetric flask. Cap the flask
and sonicate for 5-10 minutes or until all the solid has completely dissolved.

e Dilution to Volume: Allow the solution to return to ambient temperature. Carefully add the
solvent dropwise to bring the final volume to the 10 mL calibration mark.
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e Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed.

o Storage: Transfer the solution to a labeled amber glass vial. Store refrigerated at 2-8°C and
protected from light. The label should include the compound name, concentration, solvent,
preparation date, and preparer's initials.

Working solutions are prepared by serially diluting the primary stock solution. The final diluent
should ideally match the mobile phase of the analytical method (e.g., acetonitrile/water mixture)
[13].

Example Dilution Scheme for Calibration Curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 pg/mL):

e Intermediate Standard (100 pug/mL): Pipette 1.0 mL of the 1000 pg/mL primary stock solution
into a 10 mL volumetric flask. Dilute to the mark with the chosen diluent.

o Working Standards:

o 10.0 pg/mL: Pipette 1.0 mL of the 100 pg/mL intermediate standard into a 10 mL
volumetric flask. Dilute to the mark.

o 5.0 pg/mL: Pipette 0.5 mL of the 100 pg/mL intermediate standard into a 10 mL volumetric
flask. Dilute to the mark.

o 1.0 pg/mL: Pipette 0.1 mL of the 100 pg/mL intermediate standard into a 10 mL volumetric
flask. Dilute to the mark.

o 0.5 pg/mL: Pipette 0.5 mL of the 10.0 pg/mL working standard into a 10 mL volumetric
flask. Dilute to the mark.

o 0.1 pg/mL: Pipette 0.1 mL of the 10.0 pg/mL working standard into a 10 mL volumetric
flask. Dilute to the mark.

» Homogenization and Storage: After each dilution, ensure the solution is thoroughly mixed.
Transfer to clearly labeled amber vials and store under refrigeration. It is recommended that
working solutions be prepared fresh from the stock solution as needed.
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Workflow Visualization

The following diagram illustrates the logical flow for the preparation of Flusilazole analytical
standards.

Preparation & Safety Primary Stock Solution (e.g., 1000 pg/mL) ‘Working Standard Solutions Storage & Analysis

5. Perform Serial Dilutions 6. Create Range of s s 8. Use for
(using Stock/Intermediate) Calibration Standards at Analytical Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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